Cas no 2171836-38-5 (1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171836-38-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6184321
• PubChem ID: 165503501
• Update Time: 2025-10-22

1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1461165
• 2171836-38-5

• Inchi： 1S/C13H20N2O2/c1-9-11(12(16)17)8-15(14-9)10-4-6-13(2,3)7-5-10/h8,10H,4-7H2,1-3H3,(H,16,17)
• InChI Key： KKENXPSCVARUKX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171836-38-5)

1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2171836-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a 4,4-dimethylcyclohexyl side chain and a methyl group at the 3-position introduces unique steric and electronic properties, making it a promising candidate for further investigation in medicinal chemistry.

The molecular framework of 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid contributes to its distinct chemical behavior. The pyrazole core is a versatile scaffold that has been extensively studied for its role in drug design. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The substitution pattern in this compound, particularly the bulky 4,4-dimethylcyclohexyl group and the electron-withdrawing carboxylic acid moiety at the 4-position, influences its interactions with biological targets. This structural configuration may enhance binding affinity and selectivity, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the rigid pyrazole ring can adopt multiple conformations, allowing for optimal interactions with protein receptors. The 4,4-dimethylcyclohexyl substituent provides steric hindrance that can improve receptor binding by reducing unwanted side interactions. Additionally, the carboxylic acid group at the 4-position can form hydrogen bonds with polar residues in target proteins, further enhancing binding affinity.

In the context of drug discovery, 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid has been explored as a potential lead compound for various therapeutic applications. Its structural features make it an attractive candidate for modulating enzyme activity and receptor function. For instance, pyrazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The unique combination of substituents in this compound may allow it to interact with specific pockets on target enzymes while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug molecules. Medicinal chemists often modify simple scaffolds like pyrazole to optimize their pharmacokinetic and pharmacodynamic properties. The presence of functional groups such as carboxylic acids and tertiary amines provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the compound’s properties, such as solubility, bioavailability, and metabolic stability.

The synthesis of 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid presents unique challenges due to its complex stereochemistry. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereochemical outcomes. These advances have opened new avenues for exploring the synthetic possibilities of pyrazole derivatives.

Evaluation of 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid in preclinical studies has revealed intriguing biological profiles. Initial assays have shown activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its interaction with inflammatory pathways has been investigated, indicating possible applications in treating chronic inflammatory diseases. These findings underscore the importance of further exploration into its pharmacological properties.

The future direction of research on 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid lies in expanding its therapeutic applications through structural optimization and clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to unlock its full potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion,1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171836-38-5) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in developing next-generation therapeutics.